Cas no 91659-08-4 (2,4-Difluoro-3-hydroxybenzoic acid)

• Product Name: 2,4-Difluoro-3-hydroxybenzoic acid
• CAS No: 91659-08-4
• MF: C₇H₄F₂O₃
• MW: 174.101669311523
• MDL: MFCD06797839
• CID: 803123
• PubChem ID: 12010427
• Update Time: 2025-06-15

2,4-Difluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-hydroxybenzoic acid
• Benzoic acid,2,4-difluoro-3-hydroxy-
• Z1198170692
• 91659-08-4
• 2,4-Difluoro-3-hydroxy-benzoic acid
• A900528
• EN300-307620
• 2,4-Difluoro-3-hydroxybenzoicacid
• MFCD06797839
• AMY13242
• Benzoic acid, 2,4-difluoro-3-hydroxy-
• SCHEMBL7880433
• MS-20270
• FT-0657160
• A19995
• AC-3952
• AKOS006285783
• DTXSID30475762
• CS-0105364
• BBL101721
• STL555518
• 3-Hydroxyl-2,4-difluorobenzoic acid

• MDL： MFCD06797839
• Inchi： 1S/C7H4F2O3/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,10H,(H,11,12)
• InChI Key： AYDXPNZXVSSJRD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)O)F)O

Computed Properties

• Exact Mass: 174.01285031g/mol
• Monoisotopic Mass: 174.01285031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.600
• Melting Point: Not available
• Boiling Point: 285 ºC
• Flash Point: 126 ºC
• Refractive Index: 1.557
• Vapor Pressure: Not available

2,4-Difluoro-3-hydroxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2,4-Difluoro-3-hydroxybenzoic acid

2,4-Difluoro-3-hydroxybenzoic acid (CAS No. 91659-08-4): A Versatile Fluorinated Benzoic Acid Derivative with Broad Applications

2,4-Difluoro-3-hydroxybenzoic acid (CAS No. 91659-08-4) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. This compound, characterized by its difluoro substitution and hydroxy group on the benzoic acid backbone, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, while the hydroxybenzoic acid moiety provides a reactive site for further functionalization.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in drug discovery and advanced materials. Researchers are particularly interested in 2,4-difluoro-3-hydroxybenzoic acid derivatives for their potential as building blocks in the synthesis of bioactive molecules. The compound's CAS No. 91659-08-4 is frequently searched in chemical databases, reflecting its growing importance in medicinal chemistry and material science.

One of the key advantages of 2,4-Difluoro-3-hydroxybenzoic acid is its role in the development of fluorinated pharmaceuticals. Fluorine incorporation is a common strategy to improve drug potency, bioavailability, and stability. This compound serves as a precursor for fluoro-substituted active pharmaceutical ingredients (APIs), which are increasingly prevalent in treatments for metabolic disorders, infectious diseases, and oncology. The hydroxybenzoic acid scaffold also aligns with green chemistry principles, as it can be derived from renewable resources.

Beyond pharmaceuticals, CAS No. 91659-08-4 is explored in agrochemical formulations. Fluorinated compounds often exhibit enhanced pesticidal or herbicidal activity due to their ability to penetrate plant cuticles. The difluoro-hydroxybenzoic acid structure may contribute to the development of next-generation crop protection agents with improved environmental profiles. This aligns with the global trend toward sustainable agriculture and reduced ecological impact.

In materials science, 2,4-Difluoro-3-hydroxybenzoic acid is investigated for its potential in polymer modification and liquid crystal technology. The fluorine atoms can influence intermolecular interactions, leading to materials with tailored thermal and optical properties. Researchers are particularly interested in its use for high-performance polymers and organic electronics, where fluorination can enhance durability and performance.

The synthesis and purification of 2,4-Difluoro-3-hydroxybenzoic acid (CAS No. 91659-08-4) require specialized expertise in fluorination chemistry. Modern synthetic approaches often employ catalytic fluorination methods or halogen exchange reactions to introduce fluorine atoms selectively. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring the compound meets the stringent purity standards required for research and industrial applications.

As the scientific community continues to explore fluorinated building blocks, 2,4-Difluoro-3-hydroxybenzoic acid remains a compound of significant interest. Its versatility and potential across multiple disciplines make it a subject of ongoing research, with new applications emerging in areas such as bioconjugation, proteolysis-targeting chimeras (PROTACs), and metal-organic frameworks (MOFs). Future studies may further elucidate its role in cutting-edge technologies and sustainable chemical processes.